Cas no 868387-60-4 (4-{1H-pyrrolo2,3-bpyridin-3-yl}-1,3-thiazol-2-amine)

• Product Name: 4-{1H-pyrrolo2,3-bpyridin-3-yl}-1,3-thiazol-2-amine
• CAS No: 868387-60-4
• MF: C₁₀H₈N₄S
• MW: 216.262319564819
• MDL: MFCD11180047
• CID: 2857292
• PubChem ID: 39869190
• Update Time: 2025-08-02

4-{1H-pyrrolo2,3-bpyridin-3-yl}-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-{1H-pyrrolo2,3-bpyridin-3-yl}-1,3-thiazol-2-amine
• 4-(1H-Pyrrolo[2,3-b]pyridin-3-yl)thiazol-2-amine
• 4-(1H-pyrrolo[2,3-b]pyridin-3-yl)-1,3-thiazol-2-amine
• CS-0284546
• EN300-88853
• AB00997154-01
• 4-{1H-PYRROLO[2,3-B]PYRIDIN-3-YL}-1,3-THIAZOL-2-AMINE
• 4-(1H-Pyrrolo[2,3-b]pyridin-3-yl)-thiazol-2-ylamine
• SCHEMBL4474062
• KICXBMZWAWIRER-UHFFFAOYSA-N
• AKOS005209289
• 868387-60-4

• MDL： MFCD11180047
• Inchi： 1S/C10H8N4S/c11-10-14-8(5-15-10)7-4-13-9-6(7)2-1-3-12-9/h1-5H,(H2,11,14)(H,12,13)
• InChI Key： KICXBMZWAWIRER-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 216.04696745Da
• Monoisotopic Mass: 216.04696745Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-{1H-pyrrolo2,3-bpyridin-3-yl}-1,3-thiazol-2-amine

Introduction to 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}-1,3-thiazol-2-amine (CAS No. 868387-60-4)

4-{1H-pyrrolo[2,3-b]pyridin-3-yl}-1,3-thiazol-2-amine, also known by its CAS number 868387-60-4, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridine derivatives and is characterized by its unique structural features, which include a thiazole ring fused to a pyrrolopyridine core. These structural elements contribute to its potential biological activities and therapeutic applications.

The interest in 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}-1,3-thiazol-2-amine stems from its potential as a lead compound in the development of novel drugs. Recent studies have highlighted its role in modulating various biological pathways, particularly those involved in inflammation and cancer. The compound's ability to interact with specific protein targets makes it a promising candidate for further investigation and optimization.

In the context of medicinal chemistry, the design and synthesis of 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}-1,3-thiazol-2-amine have been extensively studied. The synthesis typically involves multi-step reactions that ensure high yields and purity. Key steps include the formation of the pyrrolopyridine core and the subsequent introduction of the thiazole ring. These synthetic strategies are crucial for the development of analogs with enhanced pharmacological properties.

The biological activities of 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}-1,3-thiazol-2-amine have been evaluated in various in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated anti-proliferative activity against several cancer cell lines, suggesting its potential as an anticancer agent.

Mechanistically, 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}-1,3-thiazol-2-amine is believed to exert its effects through multiple pathways. One key mechanism involves the modulation of signaling pathways such as MAPK and PI3K/Akt, which are central to cellular processes like proliferation and survival. By interfering with these pathways, the compound can effectively inhibit the growth and spread of cancer cells.

In addition to its therapeutic potential, 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}-1,3-thiazol-2-amine has also been explored for its use in diagnostic applications. Its unique chemical structure allows for the development of imaging agents that can be used to visualize specific biological processes or disease states. This dual functionality makes it an attractive candidate for both therapeutic and diagnostic purposes.

The safety profile of 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}-1,3-thiazol-2-amine has been evaluated in preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The future prospects for 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}-1,3-thiazol-2-amine are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and target specificity.

In conclusion, 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}-1,3-thiazol-2-amine (CAS No. 868387-60-4) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable lead compound for the development of new therapeutic agents. Continued research into this compound holds great promise for advancing our understanding of disease mechanisms and developing effective treatments for various medical conditions.